Cas no 1888945-19-4 (3-hydroxy-1-(2-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1888945-19-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6189480
• PubChem ID: 115025710
• Update Time: 2024-01-11

3-hydroxy-1-(2-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• 1888945-19-4
• EN300-1804791

• Inchi： 1S/C11H12O4/c12-7-5-11(6-7,10(14)15)8-3-1-2-4-9(8)13/h1-4,7,12-13H,5-6H2,(H,14,15)
• InChI Key： OPMMQWUWAFRZHI-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC=CC=2O)C1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids